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Compound of Interest

Compound Name: Diisooctyl adipate

Cat. No.: B073825

Introduction: Diisooctyl adipate (DIOA) is a high-molecular-weight branched-chain aliphatic
ester utilized primarily as a plasticizer in a variety of polymer applications. Its widespread use
necessitates a thorough understanding of its environmental fate, persistence, and potential for
biodegradation. This technical guide provides a comprehensive analysis of the current scientific
knowledge regarding the environmental distribution and microbial degradation of DIOA,
intended for researchers, scientists, and professionals in drug development and environmental

science.

Physicochemical Properties of Diisooctyl Adipate

The environmental behavior of DIOA is largely dictated by its physicochemical properties. With
a molecular weight of 370.57 g/mol , it is a colorless to pale yellow liquid with low water
solubility and volatility.[1][2] These characteristics influence its partitioning in different

environmental compartments.
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Property Value Unit Source
Molecular Formula C22H4204 - [2]
Molecular Weight 370.57 g/mol [3]

Vapor Pressure

) 2.6x10-3 mm Hg at 25°C PubChem
(estimated)
Water Solubility

, 0.545 mg/L at 25°C [4]
(estimated)
Log Kow (estimated) 8.1 - PubChem

Organic Carbon-Water
Partition Coefficient 5x 10° - PubChem
(Koc) (estimated)

Henry's Law Constant
) 52x103 atm-m3/mol PubChem
(estimated)

Bioconcentration
Factor (BCF) 60 - [4]

(estimated)

Environmental Fate of Diisooctyl Adipate

Once released into the environment, DIOA is subject to various transport and degradation
processes that determine its ultimate fate.

Atmospheric Fate

In the atmosphere, DIOA is expected to exist in both vapor and particulate phases.[4] The
vapor phase of DIOA is susceptible to degradation by photochemically-produced hydroxyl
radicals, with an estimated half-life of approximately 16 hours.[4] Particulate-phase DIOA is
removed from the atmosphere through wet and dry deposition.[4] Direct photolysis may also
contribute to its degradation, as it contains functional groups that can absorb light at
wavelengths greater than 290 nm, though the kinetics of this process are not well-defined.[3][4]

Terrestrial Fate
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When released to soil, DIOA is expected to be largely immobile due to its high estimated
organic carbon-water partition coefficient (Koc).[4] Volatilization from moist soil surfaces is
considered a potential, albeit likely attenuated, fate process, while it is not expected to be
significant from dry soil surfaces.[4]

Aquatic Fate

In aquatic environments, DIOA is anticipated to adsorb to suspended solids and sediment.[4]
While volatilization from the water surface is a theoretical possibility, this process is likely
hindered by adsorption.[4] Hydrolysis may play a role in the abiotic degradation of DIOA in
water, with estimated half-lives of 75 days at pH 8 and 2 years at pH 7.[5]
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Caption: Environmental fate of Diisooctyl Adipate (DIOA). (Max Width: 760px)

Biodegradation of Diisooctyl Adipate

Biodegradation is a primary mechanism for the removal of adipate esters from the environment.
[3] While specific quantitative data for DIOA is limited, studies on structurally similar adipates

provide significant insights into its expected behavior.
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Microbial Degradation Pathway

The aerobic biodegradation of DIOA is initiated by enzymatic hydrolysis of its ester bonds.[1][3]
This initial step is catalyzed by non-specific esterases and lipases secreted by a variety of
microorganisms.[6][7] The hydrolysis of the diester proceeds sequentially, first forming a
monoester, mono-isooctyl adipate, and isooctyl alcohol, followed by the hydrolysis of the
monoester to adipic acid and another molecule of isooctyl alcohol.[1]

The resulting metabolites, adipic acid and isooctyl alcohol, are then further metabolized by
microorganisms through central metabolic pathways, such as the beta-oxidation pathway for
the fatty acid and various alcohol degradation pathways, ultimately leading to the production of
carbon dioxide, water, and microbial biomass.[1][6]
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Caption: Proposed biodegradation pathway for Diisooctyl Adipate. (Max Width: 760px)

Key Microorganisms

Several microbial genera have been identified as capable of degrading adipate esters. Notably,
species of Rhodococcus and Pseudomonas are known to effectively metabolize these
compounds.[6][7][8][9] For instance, Rhodococcus rhodochrous has been shown to degrade
di(2-ethylhexyl) adipate (DEHA), a structurally similar compound, through hydrolysis followed
by oxidation of the resulting alcohol.[9][10] Similarly, various Pseudomonas species have been
implicated in the degradation of adipate-containing polymers.[6][11]

Experimental Protocols for Assessing
Biodegradability
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Standardized testing methodologies are employed to evaluate the biodegradability of
chemicals like DIOA.

Ready Biodegradability (OECD 301B)

The OECD 301B (CO2z Evolution Test) is a stringent test for ready biodegradability in an aerobic
aqueous medium.[12][13]

Methodology:

o Test Setup: The test is conducted in flasks containing a mineral medium, the test substance
(DIOA) as the sole carbon source at a concentration of 10-20 mg/L, and an inoculum of
microorganisms, typically from activated sludge.[13]

 Incubation: The flasks are incubated in the dark at a constant temperature (e.g., 20-25°C) for
28 days.[12]

o Aeration and CO:2 Trapping: The flasks are aerated with CO2-free air. The evolved CO2 from
the biodegradation of DIOA is trapped in a potassium hydroxide or barium hydroxide
solution.[13]

e Analysis: The amount of trapped CO:2 is measured by titration or with an inorganic carbon
analyzer at regular intervals.[13]

o Calculation: The percentage of biodegradation is calculated as the ratio of the measured
CO: produced to the theoretical maximum CO2 (ThCOz2) that could be produced from the
amount of test substance added.

o Pass Criteria: A substance is considered readily biodegradable if it reaches at least 60% of
its ThCO2 within a 10-day window during the 28-day test period.[13]

Soil Biodegradation

Assessing biodegradation in soil provides a more environmentally relevant context for
terrestrial fate.

Methodology:
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Soil Preparation: A well-characterized soil is sieved and its properties (pH, organic carbon
content, moisture) are determined.

Test Substance Application: DIOA is applied to the soil, typically dissolved in a volatile
solvent which is then allowed to evaporate, at a specified concentration (e.g., 10 g of ester
per 1 kg of sail).[1]

Incubation: The treated soil is incubated under controlled aerobic conditions (temperature
and moisture) for a defined period.

Sampling and Extraction: Soil samples are taken at various time points. The remaining DIOA
and its metabolites are extracted from the soil using an appropriate solvent (e.g.,
chloroform).[1]

Analysis: The extracts are analyzed using analytical techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS) to determine the concentration of the parent
compound and its degradation products.[14]

Data Analysis: The degradation rate and half-life (DTso) of DIOA in the soil are calculated
from the concentration data over time.
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Caption: Experimental workflow for a soil biodegradation study of DIOA. (Max Width: 760px)

Conclusion
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Diisooctyl adipate is a compound with low water solubility and a high affinity for organic
matter, suggesting limited mobility in soil and sediment. In the atmosphere, it is expected to
degrade relatively quickly through photochemical reactions. While abiotic degradation through
hydrolysis can occur, biodegradation is considered the primary pathway for its removal from
terrestrial and aquatic environments. The biodegradation of DIOA is initiated by enzymatic
hydrolysis, leading to the formation of adipic acid and isooctyl alcohol, which are further
mineralized by microorganisms. Although specific quantitative biodegradation data for DIOA
are not abundant in the literature, studies on analogous adipate esters indicate that it is
susceptible to microbial degradation. Standardized test methods, such as OECD 301B and soil
incubation studies, provide robust frameworks for quantifying its biodegradability and
environmental persistence. Further research focusing specifically on the degradation kinetics
and microbial pathways of DIOA would be beneficial for a more complete environmental risk
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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